Cas no 67341-01-9 (N-Boc-DL-phenylglycinol)

• Product Name: N-Boc-DL-phenylglycinol
• CAS No: 67341-01-9
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• MDL: MFCD01883039
• CID: 502188
• PubChem ID: 5050210
• Update Time: 2025-04-19

N-Boc-DL-phenylglycinol Chemical and Physical Properties

Names and Identifiers

• Carbamicacid, N-(2-hydroxy-1-phenylethyl)-, 1,1-dimethylethyl ester
• N-(tert-Butoxycarbonyl)-DL-2-phenylglycinol
• N-Boc-DL-2-phenylglycinol
• N-BOC-DL-PHENYLGLYCINOL
• tert-Butyl (2-hydroxy-1-phenylethyl)carbamate
• L-PHENYLGLYCINOL
• N-BOC-D
• 2-(tert-Butoxycarbonylamino)-2-phenylethanol
• tert-butyl N-(2-hydroxy-1-phenylethyl)carbamate
• BOC-L-Phenylglycinol
• tert-butyl 2-hydroxy-1-phenylethylcarbamate
• (R)-(-)-2-(Boc-amino)-2-phenylethanol
• Carbamic acid, (2-hydroxy-1-phenylethyl)-, 1,1-dimethylethyl ester
• PubChem13817
• (2-Hydroxy-1-phenyl-ethyl)-carbamic acid tert-butyl ester
• IBDIOGYTZBKRG
• N-Boc- D -2-phenylglycinol
• AKOS009158974
• SY017507
• GS-3425
• AM804214
• FT-0642861
• tert-butyl 2-hydroxy-1-phenylethylcarbamate;N-Boc-DL-phenylglycinol
• (+)-N-Boc-L-alpha-phenylglycinol
• Boc-D-Phg-ol
• B3271
• SB67296
• EN300-101855
• 67341-01-9
• N-Boc- L -2-phenylglycinol
• Z1097083047
• tert-Butyl(2-hydroxy-1-phenylethyl)carbamate
• SCHEMBL3349953
• BOC-L-Phenylglycinol;tert-butyl N-[(1S)-2-hydroxy-1-phenylethyl]carbamate
• SY003937
• (2-Hydroxy-1-phenylethyl)carbamic acid tert-butyl ester
• FT-0642470
• Carbamic acid, N-(2-hydroxy-1-phenylethyl)-, 1,1-dimethylethyl ester
• BCP30861
• FT-0650812
• SY017522
• N-Boc-D-2-phenylglycinol;(R)-N-(tert-Butoxycarbonyl)-2-phenylglycinol
• MFCD00274206
• N-BOC-D/L-PHENYLGLYCINOL
• A24328
• CS-W022966
• IBDIOGYTZBKRGI-UHFFFAOYSA-N
• MFCD01883039
• (R)-2-(Boc-amino)-2-phenylethanol;BOC-D-Phenylglycinol
• (S)-2-(tert-Butoxycarbonylamino)-2-phenylethanol
• N-Boc-DL-phenylglycinol

• MDL： MFCD01883039
• Inchi： 1S/C13H19NO3/c1-13(2,3)17-12(16)14-11(9-15)10-7-5-4-6-8-10/h4-8,11,15H,9H2,1-3H3,(H,14,16)
• InChI Key： IBDIOGYTZBKRGI-UHFFFAOYSA-N
• SMILES： O(C(NC(CO)C1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 237.13600
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• XLogP3: 1.8

Experimental Properties

• Color/Form: No data available
• Density: 1.101±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 141.0 to 147.0 deg-C
• Boiling Point: 382.4±35.0 °C at 760 mmHg
• Flash Point: 185℃
• Refractive Index: 1.523
• Solubility: Slightly soluble (2.8 g/l) (25 º C),
• PSA: 58.56000
• LogP: 2.63560

N-Boc-DL-phenylglycinol Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at room temperature

Related Categories

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